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Compound of Interest

Compound Name: ML367

cat. No.: B609157

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the proper disposal of ML367, a potent inhibitor of the ATPase family
AAA domain-containing protein 5 (ATAD5). Adherence to these procedures is critical to protect
laboratory personnel and the environment.

Key Safety and Disposal Information for ML367

The following table summarizes the critical quantitative data and hazard information for ML367,
compiled from its Safety Data Sheet (SDS).
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Parameter Value/lnstruction Citation
CAS Number 381168-77-0 [1]
Molecular Formula C19H12F2N4 [1]
Molecular Weight 334.32 g/mol [1]
Acute Toxicity Oral (Category 4), Harmful if 1]

swallowed.

Environmental Hazard

Very toxic to aquatic life with
long lasting effects (Category
1).

[1]

Primary Disposal Route

Dispose of contents/container
to an approved waste disposal

plant.

[1]

Spill Containment

Absorb solutions with finely-
powdered liquid-binding
material (e.g., diatomite,

universal binders).

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[1]

Experimental Protocol for ML367 Waste Disposal

While specific experimental protocols for the disposal of every chemical are not always

available, the following represents a standard operating procedure for the disposal of ML367

based on its known hazards and general laboratory best practices.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles with side-shields, protective gloves

(chemically resistant), and a lab coat.[1]

2. Waste Segregation:

» Dedicate a specific, clearly labeled, and sealed container for ML367 waste.
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Do not mix ML367 waste with incompatible materials such as strong acids, bases, or strong
oxidizing/reducing agents.[1]

. Handling and Collection:

Solid Waste: Collect solid ML367 powder and any contaminated consumables (e.g.,
weighing paper, pipette tips) in a designated, sealed container.

Liquid Waste: Collect solutions containing ML367 in a separate, sealed, and chemically
compatible waste container. Avoid drain disposal due to its high aquatic toxicity.[1]

Contaminated Labware: The first rinse of any glassware or labware that has come into
contact with ML367 should be collected as hazardous waste.[2] Subsequent rinses with a
suitable solvent (e.g., alcohol) can then be performed, with the rinseate also collected as
hazardous waste.[1]

. Spill Management:

In the event of a spill, evacuate personnel from the immediate area and ensure adequate
ventilation.[1]

Absorb the spill using a non-reactive absorbent material like diatomite or a universal binder.

[1]
Collect the contaminated absorbent material into a sealed container for hazardous waste.
Decontaminate the surface by scrubbing with alcohol.[1]

. Final Disposal:

All containers of ML367 waste must be clearly labeled as "Hazardous Waste" and include
the full chemical name "ML367".

Arrange for pickup and disposal by an approved and licensed hazardous waste disposal
company.[1] It is crucial to follow all local, state, and federal regulations for hazardous waste
disposal.
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Disposal Workflow Diagram

The following diagram illustrates the step-by-step process for the safe disposal of ML367 waste
in a laboratory setting.
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Caption: Step-by-step workflow for the proper disposal of ML367.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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